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Photosensitivity Risk Profile of Capmatinib

Capmatinib carries a recognized risk of photosensitivity reactions. The table below summarizes the key

characteristics based on clinical and pharmacovigilance data [1] [2] [3]:

Characteristic Description

Official
Warning

Yes, included in the package insert [1] [2].

Mechanism Based on animal findings; precise photochemical degradation pathway in formulation

is not fully detailed in public literature [3].

Action
Spectrum

Primarily Ultraviolet A (UVA) radiation [4] [5].

Clinical Advice Avoid unnecessary/excessive sunlight and artificial UV light (e.g., tanning beds); use

protective clothing and broad-spectrum sunscreens [2].

Recent post-marketing surveillance has further highlighted this risk. A 2025 disproportionality analysis of the

FDA Adverse Event Reporting System (FAERS) database identified "hypoacusis" and "deafness" as

significant adverse reactions, underscoring the need for comprehensive safety monitoring beyond the known

photosensitivity [6].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s9103187?utm_src=pdf-body
https://www.smolecule.com/products/s9103187?utm_src=pdf-interest
https://www.ons.org/publications-research/voice/news-views/09-2023/oncology-drug-reference-sheet-capmatinib
https://www.drugs.com/monograph/capmatinib.html
https://www.oncologynewscentral.com/drugs/monograph/179305-320033/capmatinib-oral
https://www.ons.org/publications-research/voice/news-views/09-2023/oncology-drug-reference-sheet-capmatinib
https://www.drugs.com/monograph/capmatinib.html
https://www.oncologynewscentral.com/drugs/monograph/179305-320033/capmatinib-oral
https://emedicine.medscape.com/article/1049648-treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9552952/
https://www.drugs.com/monograph/capmatinib.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12145114/
https://www.smolecule.com/products/s9103187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Handling & Storage Protocol for Photosensitivity

To preserve the stability and integrity of Capmatinib in a research setting, adhere to the following protocols:

Light Protection During Storage: The manufacturer recommends storing Capmatinib (brand name

Tabrecta) at room temperature [1]. As a standard precaution for photosensitive drugs, store in an
opaque, light-resistant container to prevent degradation from ambient light exposure.

Safe Handling in the Lab: When handling the drug substance or formulation outside of its container
(e.g., for weighing, formulation, or dosing solutions), minimize exposure to direct light. Perform

procedures under light conditions that exclude UV radiation, such as yellow or red safelights, or work
quickly in low-light environments.

Formulation Considerations: For scientists developing novel formulations, the inherent
photosensitivity necessitates the use of opaque capsules or coating technologies that block light.

Incorporating excipients that act as UV absorbers or quenchers can also enhance photostability.

Experimental Assessment of Photostability

To empirically evaluate the photostability of Capmatinib in your specific experimental context, consider the

following methodological approach:

Forced Degradation Studies: Expose a standardized sample of Capmatinib (in solution or solid

state) to a controlled UV light source. A UVA lamp is critical, as this is the primary action spectrum for
its photosensitivity.

Stability-Indicating Assay: Develop and validate a high-performance liquid chromatography (HPLC)
method to separate and quantify Capmatinib from its degradation products.

Analysis Protocol:
Prepare Samples: Create identical samples of Capmatinib.

Apply Stress: Expose test samples to UVA light for set durations. Keep control samples in the
dark.

Analyze Degradation: Compare the HPLC chromatograms of stressed versus control
samples. Monitor for the appearance of new peaks (degradants) and the decrease in the
main Capmatinib peak.
Quantify Stability: Calculate the percentage of intact Capmatinib remaining over time to

determine the degradation rate.

This workflow for assessing Capmatinib photostability can be visualized as follows:
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Frequently Asked Questions (FAQs)

Q1: What is the spectral stability of Capmatinib? Should we be concerned about UVB or visible light?

Based on the mechanism of drug-induced photosensitivity, UVA is the primary concern for Capmatinib [4]

[5]. Standard window glass filters out UVB but not UVA, meaning stability issues could occur even in

indirect laboratory lighting. The risk from visible light is considered lower.

Q2: Are there any drug interaction risks related to photosensitivity that should be considered in

animal studies? While the search results do not list specific photosensitizing drug interactions with

Capmatinib, it is a critical consideration. In animal studies, avoid co-administering other known

photosensitizers (e.g., certain antibiotics like tetracyclines, quinolones, or non-steroidal anti-inflammatory

drugs) [5], as this could confound toxicity observations.
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Q3: Beyond photosensitivity, what other stability-related toxicities should monitoring protocols

include? Robust experimental protocols must also monitor for:

Hepatotoxicity: Regularly check liver function tests (ALT, AST, bilirubin), as elevations are common
and can be severe [7] [2].

Pancreatic Toxicity: Monitor amylase and lipase levels [1] [2].
Interstitial Lung Disease (ILD): Monitor for pulmonary symptoms indicative of pneumonitis [2] [3].

Ototoxicity: Recent pharmacovigilance data suggests a potential signal for hearing loss, which is not
yet on the label but warrants attention [6].

The photosensitivity of Capmatinib is a manageable risk with diligent handling, appropriate storage, and

empirical testing. Integrating these mitigation strategies and monitoring protocols into your research

workflow is essential for ensuring data integrity and safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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